Cas no 1160854-50-1 (Picolinoylvaline)

• Product Name: Picolinoylvaline
• CAS No: 1160854-50-1
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 2857342
• Update Time: 2025-05-21

Picolinoylvaline Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(pyridin-2-ylformamido)butanoic acid
• Picolinoylvaline

• Inchi： 1S/C11H14N2O3/c1-7(2)9(11(15)16)13-10(14)8-5-3-4-6-12-8/h3-7,9H,1-2H3,(H,13,14)(H,15,16)/t9-/m0/s1
• InChI Key： TZRRISNEOUTNSA-VIFPVBQESA-N
• SMILES： C(O)(=O)[C@H](C(C)C)NC(C1=NC=CC=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Picolinoylvaline

Picolinoylvaline (CAS 1160854-50-1): A Comprehensive Guide to Its Properties and Applications

Picolinoylvaline (CAS 1160854-50-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and biochemical applications. This compound, known for its unique structural properties, combines the characteristics of picolinic acid and valine, making it a valuable intermediate in peptide synthesis and drug development. Researchers and industry professionals are increasingly interested in Picolinoylvaline derivatives due to their potential in enhancing bioavailability and therapeutic efficacy.

The molecular structure of Picolinoylvaline features a picolinoyl group attached to the amino acid valine. This configuration not only improves solubility but also enhances stability under various physiological conditions. Recent studies highlight its role in optimizing drug formulations, particularly in the development of peptide-based therapeutics. As the demand for personalized medicine grows, compounds like Picolinoylvaline CAS 1160854-50-1 are becoming indispensable in modern pharmacology.

One of the most discussed applications of Picolinoylvaline is its use in enzyme inhibition studies. Researchers are exploring its potential to modulate enzymatic activity, which could lead to breakthroughs in treating metabolic disorders. Additionally, its compatibility with solid-phase peptide synthesis (SPPS) makes it a preferred choice for laboratories focusing on peptide drug discovery. The compound’s versatility is further demonstrated in its ability to act as a building block for bioactive peptides, which are critical in addressing conditions like diabetes and cardiovascular diseases.

The market for Picolinoylvaline is expanding, driven by advancements in biotechnology and pharmaceutical R&D. Companies specializing in fine chemicals and custom synthesis are investing heavily in scaling up production to meet the growing demand. Furthermore, the rise of AI-driven drug discovery has accelerated the identification of novel applications for this compound, positioning it as a key player in next-generation therapeutics.

From a regulatory perspective, Picolinoylvaline is compliant with global safety standards, making it a reliable option for research and industrial use. Its non-toxic profile and biodegradability align with the increasing emphasis on green chemistry and sustainable practices. As the scientific community continues to uncover its potential, Picolinoylvaline CAS 1160854-50-1 is poised to play a pivotal role in shaping the future of medicinal chemistry.

In summary, Picolinoylvaline stands out as a multifaceted compound with broad applications in drug development and biochemical research. Its unique properties, coupled with its compatibility with cutting-edge technologies like SPPS and AI-assisted drug design, make it a valuable asset for scientists and manufacturers alike. Whether you're exploring peptide synthesis or investigating new therapeutic avenues, Picolinoylvaline offers unparalleled opportunities for innovation.